Cas no 29212-22-4 (5-Methoxythiophene-2-carboxylic acid)

5-Methoxythiophene-2-carboxylic acid structure
29212-22-4 structure
Product Name:5-Methoxythiophene-2-carboxylic acid
CAS No:29212-22-4
MF:C6H6O3S
MW:158.175040721893
MDL:MFCD02317367
CID:852515
PubChem ID:5188119
Update Time:2025-04-19

5-Methoxythiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Methoxythiophene-2-carboxylic acid
    • 5-Methoxy-2-thiophenecarboxylic Acid
    • 2-Thiophenecarboxylic acid, 5-methoxy-
    • 2-(5-methoxythiophene)carboxylic acid
    • 2-Thiophenecarboxaldehyde, 5-methoxy-
    • 5-(methoxy)thiophene-2-carboxaldehyde
    • 5-formyl-2-methoxythiophene
    • 5-methoxy-2-formylthio
    • 5-methoxy-2-thiophenecarbaldehyde
    • 5-Methoxy-thiophen-2-carbonsaeure
    • 5-Methoxy-thiophen-carbonsaeure-(2)
    • 5-methoxy-thiophene-2-carbaldehyde
    • 5-methoxy-thiophene-2-carboxylic acid
    • AGN-PC-00Q3JX
    • ANW-44721
    • CTK8B4339
    • ILLPXKQRQUSURG-UHFFFAOYSA-N
    • HMS1700N18
    • 5-Methoxy-2-thiophenecarboxylicAcid
    • (2-cyano-6-fluorophenyl)boronicacid
    • STK346993
    • SBB023958
    • 6376AJ
    • TRA0001487
    • SY022425
    • 5-(methyloxy)-2-thiophenecarboxylic Acid
    • ST45134442
    • Z1198160366
    • SCHEMBL1529979
    • MFCD02317367
    • 29212-22-4
    • DA-07265
    • EN300-155667
    • AKOS000313647
    • AS-31872
    • AI-942/25121080
    • CS-0113050
    • MDL: MFCD02317367
    • Inchi: 1S/C6H6O3S/c1-9-5-3-2-4(10-5)6(7)8/h2-3H,1H3,(H,7,8)
    • InChI Key: ILLPXKQRQUSURG-UHFFFAOYSA-N
    • SMILES: S1C(=CC=C1C(=O)O)OC

Computed Properties

  • Exact Mass: 158.00378
  • Monoisotopic Mass: 158.00376522g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.8
  • XLogP3: 1.8

Experimental Properties

  • PSA: 46.53

5-Methoxythiophene-2-carboxylic acid Pricemore >>

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